Cas no 71463-82-6 (1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester)

1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester structure
71463-82-6 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester
CAS No:71463-82-6
MF:C20H22O4
MW:326.386286258698
CID:575833
PubChem ID:21156018
Update Time:2025-04-19

1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester
    • 1-O-benzyl 2-O-(2-methylbutyl) benzene-1,2-dicarboxylate
    • Phthalic acid 1-(2-methylbutyl)2-(phenylmethyl) ester
    • DTXSID00887898
    • SCHEMBL16344862
    • 71463-82-6
    • Inchi: 1S/C20H22O4/c1-3-15(2)13-23-19(21)17-11-7-8-12-18(17)20(22)24-14-16-9-5-4-6-10-16/h4-12,15H,3,13-14H2,1-2H3
    • InChI Key: ZRYUYMRIBIOSBD-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)OCC1C=CC=CC=1)=O)CC(C)CC

Computed Properties

  • Exact Mass: 326.15186
  • Monoisotopic Mass: 326.151809
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 1.116
  • Boiling Point: 416.9°C at 760 mmHg
  • Flash Point: 201.4°C
  • Refractive Index: 1.547
  • PSA: 52.6

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